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Compound of Interest

Compound Name: 4-Chloro-3-methylbenzoyl chloride

Cat. No.: B1601629 Get Quote

4-Chloro-3-methylbenzoyl chloride is an aromatic acyl chloride characterized by a benzene

ring substituted with a chloro group at position 4 and a methyl group at position 3, relative to

the benzoyl chloride moiety.[1] Its chemical formula is C₈H₆Cl₂O, and it has a molecular weight

of approximately 189.04 g/mol .[1][2] The reactivity of the acyl chloride functional group makes

this compound a highly versatile reagent for introducing the 4-chloro-3-methylbenzoyl group

into target molecules.[3]

This reactivity is primarily exploited in nucleophilic acyl substitution reactions, most commonly

to form amides and esters by reacting with a wide range of amines and alcohols.[3] This facility

for creating new bonds is invaluable in the rapid generation of compound libraries for biological

screening. The specific substitution pattern on the aromatic ring is strategically important, as it

allows chemists to modulate the steric and electronic properties of the resulting molecules, a

critical aspect of modern drug and agrochemical design.[3] Consequently, it serves as a key

intermediate in the synthesis of novel active pharmaceutical ingredients (APIs), agrochemicals,

dyes, and advanced polymers.[1][3]

The Commercial Supplier Landscape
A variety of chemical suppliers offer 4-Chloro-3-methylbenzoyl chloride, ranging from large,

well-established corporations to smaller, specialized chemical providers. The choice of supplier

often depends on the required quantity, purity grade, documentation, and lead time. Below is a

summary of notable commercial sources.
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Supplier Typical Purity Notes

Sigma-Aldrich (Merck) ≥97%

A major global supplier with

extensive documentation and

quality control.[4]

Benchchem Research Grade

Supplies the compound for

Research Use Only, not for

diagnostic or therapeutic

applications.[3]

Smolecule Not specified

Provides general chemical

properties and synthesis

information.[1]

Matrix Fine Chemicals Not specified

Offers the compound in both

small and large quantities

upon request.[2]

BLD Pharm Not specified

May provide analytical

documentation such as NMR,

HPLC, and LC-MS upon

request.[5]

aldlab-chemicals 95% Specifies a purity of 95%.[6]

Oakwood Chemical Not specified
Lists the compound as part of

its product portfolio.[7]

Apollo Scientific 97%

Provides a detailed Safety

Data Sheet (SDS) with

handling information.[8]

Note: This table is not exhaustive and is intended to provide a representative overview.

Researchers should always request a detailed Certificate of Analysis (CoA) from their chosen

supplier before purchase.

Critical Quality Attributes and Specifications
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For researchers, particularly those in drug development, the purity and impurity profile of a

starting material is non-negotiable. The Certificate of Analysis (CoA) is the primary document

that validates the quality of a specific batch. When sourcing 4-Chloro-3-methylbenzoyl
chloride, the following parameters are critical.
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Parameter
Typical
Specification

Method Rationale

Appearance
Colorless to light

yellow liquid
Visual

A significant deviation

in color may indicate

degradation or the

presence of

chromophoric

impurities.

Purity ≥97.0% (often by GC)
Gas Chromatography

(GC) or HPLC

Ensures that the

majority of the

material is the desired

compound, which is

critical for

stoichiometric

calculations in

subsequent reactions.

Identity Conforms to structure ¹H NMR, FT-IR

Confirms the chemical

structure and the

absence of major

structural isomers.

Water Content ≤0.1% Karl Fischer Titration

As an acyl chloride,

the compound is

highly reactive with

water, hydrolyzing to

the corresponding

carboxylic acid.[1]

Low water content is

essential for stability

and reactivity.
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Residual Solvents
Varies by synthesis

route
GC-HS

Solvents used in the

final purification step

(e.g., toluene, hexane)

must be controlled as

they can interfere with

subsequent reactions.

Synthesis Methodology and Potential Impurities
Understanding the manufacturing process is key to anticipating potential impurities. The most

common laboratory and industrial synthesis of 4-Chloro-3-methylbenzoyl chloride involves

the chlorination of 4-chloro-3-methylbenzoic acid.[1] Reagents like thionyl chloride (SOCl₂) or

oxalyl chloride ((COCl)₂) are typically used for this conversion.
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Caption: Common synthesis route for 4-Chloro-3-methylbenzoyl chloride.

This process can lead to several predictable impurities:

Unreacted Starting Material: Incomplete reaction can leave residual 4-chloro-3-

methylbenzoic acid.

Hydrolysis Product: Exposure to moisture during workup or storage will hydrolyze the

product back to 4-chloro-3-methylbenzoic acid.[1]

Over-chlorination Products: Under harsh conditions, chlorination on the aromatic ring or the

methyl group could occur, though this is less common for this specific transformation.

Residual Chlorinating Agent: Traces of thionyl chloride or its byproducts may remain if

purification is inadequate.

Quality Control and Analytical Verification Workflow
It is best practice for a receiving laboratory to perform an independent identity and purity check,

especially for critical applications. A High-Performance Liquid Chromatography (HPLC) method

is suitable for verifying the purity of the material and detecting the primary impurity, 4-chloro-3-

methylbenzoic acid.
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Caption: A typical QC workflow for verifying the purity of incoming material.

Representative HPLC Protocol for Purity Analysis
Mobile Phase Preparation: Prepare a mobile phase of 60:40 (v/v) Acetonitrile:Water with

0.1% Trifluoroacetic Acid (TFA). Filter and degas.

Standard Preparation: Accurately weigh approximately 10 mg of a certified reference

standard of 4-Chloro-3-methylbenzoyl chloride and dissolve in 10 mL of acetonitrile to
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create a 1 mg/mL stock solution.

Sample Preparation: Prepare a sample solution at the same concentration (1 mg/mL) using

the commercially supplied material. Caution: Due to the reactivity with water, perform

dilutions in a dry solvent like acetonitrile and work quickly.

Chromatographic Conditions:

Column: C18, 4.6 x 150 mm, 5 µm particle size.

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Column Temperature: 30 °C.

UV Detection: 254 nm.

Analysis: Inject the standard to establish the retention time. Inject the sample and integrate

all peaks. The purity can be calculated based on the area percent of the main peak. The

hydrolysis product, 4-chloro-3-methylbenzoic acid, will appear as a separate, more polar

(earlier eluting) peak.

Safe Handling, Storage, and Disposal
4-Chloro-3-methylbenzoyl chloride is a corrosive substance that requires careful handling.[3]

It can cause severe skin burns and serious eye damage.[3][8][9] Inhalation may also cause

respiratory irritation.[9]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, protective

clothing, and eye/face protection (safety goggles and face shield).[8][9]

Handling: Use only in a well-ventilated area, preferably within a chemical fume hood.[9]

Avoid breathing vapors or mists.[8] Keep away from moisture and water, as it reacts to

release corrosive hydrogen chloride gas.[10]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. The

container should be kept under an inert gas atmosphere (e.g., nitrogen or argon) to prevent
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hydrolysis. Store locked up and away from incompatible materials.[9]

Spills: Contain and absorb spills with sand, earth, or other inert, non-combustible material.

Place in a suitable, labeled container for disposal.[8]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[9]

Conclusion
4-Chloro-3-methylbenzoyl chloride is a valuable reagent for chemical synthesis. For

researchers in high-stakes fields like drug discovery, ensuring the quality and integrity of this

starting material is a critical first step. By carefully selecting suppliers, scrutinizing the

Certificate of Analysis, understanding potential impurities from the synthesis route, and

implementing a robust internal quality control workflow, scientists can mitigate risks and ensure

the reliability and reproducibility of their experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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